molecular formula C13H14N2O B8272145 N-(2-Cyano-4-methylphenyl)-4-piperidone

N-(2-Cyano-4-methylphenyl)-4-piperidone

Cat. No.: B8272145
M. Wt: 214.26 g/mol
InChI Key: MVBBXTFGLPAFJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-Cyano-4-methylphenyl)-4-piperidone is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14N2O

Molecular Weight

214.26 g/mol

IUPAC Name

5-methyl-2-(4-oxopiperidin-1-yl)benzonitrile

InChI

InChI=1S/C13H14N2O/c1-10-2-3-13(11(8-10)9-14)15-6-4-12(16)5-7-15/h2-3,8H,4-7H2,1H3

InChI Key

MVBBXTFGLPAFJQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)N2CCC(=O)CC2)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
Cc1ccc(N2CCC3(CC2)OCC(C)O3)c(C#N)c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
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reactant
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Synthesis routes and methods II

Procedure details

A solution of 29 (549 mg, 2.00 mmol) in ether (20 mL) was treated with 3N aqueous HCl (25 mL). The mixture was stirred at room temperature (24 h). The solvent was removed in vacuo and the residue dissolved in 6N HCl (25 mL) and acetic acid (10 mL). The mixture was stirred at room temperature (3 h). The reaction mixture was neutralized with sodium carbonate solution and the aqueous layer was extracted with three portions of ether. The combined organic extracts were washed with brine, dried over Na2SO4, and concentrated under reduced pressure to afford the title compound (30).
Name
29
Quantity
549 mg
Type
reactant
Reaction Step One
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Quantity
25 mL
Type
reactant
Reaction Step One
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Quantity
20 mL
Type
solvent
Reaction Step One

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